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Compound of Interest

3-Chloro-2,4-
Compound Name: _ o
difluorophenylacetonitrile

Cat. No.: B2391452

An In-depth Technical Guide to the Physical Properties of 2-(3-Chloro-2,4-
difluorophenyl)acetonitrile

Introduction

2-(3-Chloro-2,4-difluorophenyl)acetonitrile, identified by CAS number 886761-67-7, is a
halogenated aromatic nitrile. Compounds of this class are pivotal building blocks in medicinal
chemistry and materials science. The strategic placement of chloro and fluoro substituents on
the phenyl ring significantly modulates the molecule's electronic properties, lipophilicity, and
metabolic stability, making it a valuable intermediate in the synthesis of complex target
molecules, particularly in the development of novel pharmaceuticals and agrochemicals.

This guide provides a comprehensive overview of the core physical properties of 2-(3-Chloro-
2,4-difluorophenyl)acetonitrile, details rigorous experimental protocols for their determination,
and outlines essential safety and handling procedures. The methodologies described are
grounded in established laboratory principles to ensure accuracy and reproducibility, reflecting
a commitment to scientific integrity.

Core Physicochemical Properties

The fundamental physical and chemical characteristics of a compound are critical for its
application in synthesis, formulation, and quality control. The properties of 2-(3-Chloro-2,4-
difluorophenyl)acetonitrile are summarized below.
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Property Value Source

CAS Number 886761-67-7 [1][2]

Molecular Formula CsH4CIF2N [2]

Molecular Weight 187.57 g/mol [3]

) Pale-yellow to Yellow-brown

Physical Form o [2]
Liquid

Purity Typically =295% [2]

Storage Temperature 2-8°C, Sealed in dry conditions  [2]
LTQOCFQXFUZWLB-

INChl Key [2]

UHFFFAOYSA-N

Experimental Determination of Physical Properties

Accurate determination of physical properties is a cornerstone of chemical characterization.
The following section details validated protocols for measuring key parameters, explaining the
causality behind the experimental design.

Determination of Boiling Point via Distillation

The boiling point is a fundamental property that informs purification strategies and reaction
condition selection. For a substituted acetonitrile, which may be sensitive to high temperatures,
distillation under reduced pressure is the preferred method to prevent decomposition.

Methodology:

e Apparatus Setup: Assemble a short-path distillation apparatus. This minimizes the surface
area and travel distance for the vapor, reducing sample loss. Ensure all glassware is dry to
prevent contamination.

o Sample Preparation: Place a small volume (e.g., 5-10 mL) of 2-(3-Chloro-2,4-
difluorophenyl)acetonitrile into the distillation flask along with a magnetic stir bar or boiling
chips to ensure smooth boiling.
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System Evacuation: Connect the apparatus to a vacuum pump protected by a cold trap.
Gradually reduce the pressure to the desired level (e.g., 1-5 mmHg). A stable, low pressure
is crucial for an accurate boiling point measurement at that pressure.

Heating: Gently heat the distillation flask using a heating mantle. A slow, controlled heating
rate is essential to establish a clear equilibrium between the liquid and vapor phases.

Data Collection: Record the temperature at which the vapor condensate consistently drips
from the condenser into the collection flask. This temperature is the boiling point at the
recorded pressure. The pressure must be monitored and remain constant throughout the
distillation.

Correction to Atmospheric Pressure (Optional): If required, the boiling point at atmospheric
pressure can be estimated using a nomograph or the Clausius-Clapeyron equation, though
direct measurement under vacuum is often more relevant for sensitive compounds.

Workflow for Boiling Point Determination:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b2391452?utm_src=pdf-body-img
https://www.benchchem.com/product/b2391452?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/886761-67-7.html
https://www.sigmaaldrich.cn/CN/zh/product/bldpharmatech/bl3h160c0587
https://www.moldb.com/product/1429422-26-3
https://www.benchchem.com/product/b2391452#physical-properties-of-2-3-chloro-2-4-difluorophenyl-acetonitrile
https://www.benchchem.com/product/b2391452#physical-properties-of-2-3-chloro-2-4-difluorophenyl-acetonitrile
https://www.benchchem.com/product/b2391452#physical-properties-of-2-3-chloro-2-4-difluorophenyl-acetonitrile
https://www.benchchem.com/product/b2391452#physical-properties-of-2-3-chloro-2-4-difluorophenyl-acetonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2391452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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